N-(3-methylphenyl)-3-nitrobenzamide

• IUPAC Name: N-(3-methylphenyl)-3-nitrobenzamide
• InChI: InChI=1S/C14H12N2O3/c1-10-4-2-6-12(8-10)15-14(17)11-5-3-7-13(9-11)16(18)19/h2-9H,1H3,(H,15,17)
• InChI Key: PZZACBBPLIOFMI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)C2=CC(=CC=C2)[N+](=O)[O-]
• Molecular Formula: C14H12N2O3
• Molecular Weight: 256.26 g/mol

Description

N-(3-methylphenyl)-3-nitrobenzamide, also known as MNBA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a yellow crystalline solid with a molecular weight of 264.29 g/mol and a melting point of 157-159°C. MNBA is soluble in organic solvents such as ethanol, methanol, and acetone.

Scientific Research Applications

Anticonvulsant Properties

N-(3-methylphenyl)-3-nitrobenzamide derivatives have been explored for their anticonvulsant properties. A study synthesized a series of these compounds, finding that some exhibited significant efficacy in the maximal electroshock-induced seizure (MES) test, suggesting potential application in seizure management (Bailleux et al., 1995).

Structural and Molecular Analysis

Another aspect of research into this compound includes analyzing its structural and molecular properties. For instance, a study on the isomeric N-(iodophenyl)nitrobenzamides, which include similar compounds, revealed variations in their three-dimensional framework structures. This research is pivotal for understanding the molecular configurations and potential interactions of such compounds (Wardell et al., 2006).

Antimycobacterial Activity

The antimycobacterial activity of nitrobenzamide derivatives, including those similar to this compound, has been a focus of research. A study reported the synthesis of novel nitrobenzamide derivatives, revealing that several exhibited significant in vitro antitubercular activity. This suggests a potential role in the development of new treatments for tuberculosis (Wang et al., 2019).

Antibacterial Properties

Research has also been conducted on the antibacterial properties of related compounds. A study involving the synthesis and evaluation of certain nitrobenzamide derivatives found promising antibacterial activity against specific bacterial strains, hinting at possible applications in combating bacterial infections (Ravichandiran et al., 2015).

Quality Control in Medicinal Chemistry

The development of quality control methods for promising anticonvulsants, including derivatives of nitrobenzamide, is another area of research. Ensuring the purity and efficacy of these compounds is critical for their potential use in medical applications (Sych et al., 2018).

Enzyme Inhibitory Properties

The relationship between the anticonvulsant activity of nitrobenzamide derivatives and their enzyme inhibitory properties has been studied. Understanding these interactions can provide insights into their mechanism of action and potential therapeutic uses (Pandey et al., 1981).

Mechanism of Action

Target of Action

Similar compounds such as indole derivatives have been found to bind with high affinity to multiple receptors , suggesting that N-(3-methylphenyl)-3-nitrobenzamide may also interact with various cellular targets.

Mode of Action

For instance, indole derivatives are known to exhibit a range of biological activities, including antiviral, anti-inflammatory, and anticancer effects . These activities are typically mediated through interactions with specific cellular receptors or enzymes, leading to alterations in cellular function.

Biochemical Pathways

For instance, indole derivatives can affect pathways related to inflammation, viral replication, and cell proliferation

Result of Action

Based on the activities of related compounds, it could potentially influence a variety of cellular processes, such as cell proliferation, inflammatory responses, and viral replication